molecular formula C14H12N2O2 B3191895 (4-Benzoylphenyl)urea CAS No. 58906-38-0

(4-Benzoylphenyl)urea

Cat. No. B3191895
CAS RN: 58906-38-0
M. Wt: 240.26 g/mol
InChI Key: YHDZEWCDUYQNNT-UHFFFAOYSA-N
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Description

“(4-Benzoylphenyl)urea” is a type of benzoylphenyl urea . Benzoylphenyl ureas are known for their use as insecticides . They act as insect growth regulators by inhibiting the synthesis of chitin in the insect’s body . One of the more commonly used benzoylphenyl urea pesticides is diflubenzuron .


Synthesis Analysis

A practically simple, mild, and efficient method has been developed for the synthesis of N-substituted ureas by the nucleophilic addition of amines to potassium isocyanate in water without an organic co-solvent . This methodology has been found suitable for gram-scale synthesis of molecules having commercial applications in large volumes .

Mechanism of Action

Benzoylphenyl ureas, such as “(4-Benzoylphenyl)urea”, act as insect growth regulators by inhibiting chitin formation . This targets specifically larval insect stages that actively synthesize chitin, leading to death from abnormal endocuticular deposition and abortive molting .

properties

CAS RN

58906-38-0

Product Name

(4-Benzoylphenyl)urea

Molecular Formula

C14H12N2O2

Molecular Weight

240.26 g/mol

IUPAC Name

(4-benzoylphenyl)urea

InChI

InChI=1S/C14H12N2O2/c15-14(18)16-12-8-6-11(7-9-12)13(17)10-4-2-1-3-5-10/h1-9H,(H3,15,16,18)

InChI Key

YHDZEWCDUYQNNT-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)NC(=O)N

Canonical SMILES

C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)NC(=O)N

Other CAS RN

58906-38-0

Origin of Product

United States

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